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Compound of Interest

Compound Name:
2,4-Dichlorobenzyl 2-

methylbenzoate

CAS No.: 618069-91-3

Cat. No.: B12036564

Get Quote

CAS 618069-91-3

This technical guide provides a comprehensive overview of 2,4-Dichlorobenzyl 2-
methylbenzoate, a rare chemical intermediate. Given its status as a compound for early-stage

research, this document synthesizes available data on its precursors and structurally related

molecules to offer a predictive and practical guide for researchers, scientists, and drug

development professionals. The information herein is intended to facilitate a foundational

understanding of its synthesis, potential properties, and safe handling.

Introduction and Overview
2,4-Dichlorobenzyl 2-methylbenzoate (CAS 618069-91-3) is an aromatic ester with the

chemical formula C15H12Cl2O2.[1] It is a compound of interest for researchers in medicinal

chemistry and materials science due to the biological activities associated with its constituent

moieties. The 2,4-dichlorobenzyl group is a known feature in mild antiseptic compounds, while

benzoate esters are prevalent in a wide range of chemical and biological applications.[2][3]
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This guide addresses the current information gap for this specific molecule by proposing a

viable synthetic route, outlining potential analytical methodologies, and providing a preliminary

safety and handling profile based on data from its precursors and analogous structures. It is

important to note that this compound is supplied for early discovery research, and as such, the

buyer assumes responsibility for confirming its identity and purity.[4]

Physicochemical Properties
Direct experimental data for 2,4-Dichlorobenzyl 2-methylbenzoate is not widely available.

However, we can compile the known properties of its key precursors, 2,4-Dichlorobenzyl

alcohol and 2-methylbenzoic acid, to inform our understanding.

Property
2,4-Dichlorobenzyl
alcohol

2-Methylbenzoic
acid (o-Toluic acid)

2,4-Dichlorobenzyl
2-methylbenzoate
(Predicted)

CAS Number 1777-82-8[2] 118-90-1[4] 618069-91-3

Molecular Formula C7H6Cl2O[2] C8H8O2[4] C15H12Cl2O2[1]

Molecular Weight 177.03 g/mol [5] 136.15 g/mol [4] 295.16 g/mol

Appearance Powder[6]
Pale yellow crystals or

off-white flaky solid[4]

Likely a solid at room

temperature

Melting Point 57-60 °C[2] 104-105 °C[5] Not determined

Boiling Point 150 °C at 25 mmHg[2] 259 °C[5] Not determined

Solubility
Does not mix well with

water.[6]

Limited solubility in

water.[7] Soluble in

DMSO.[2]

Expected to have low

water solubility.

Proposed Synthesis: Esterification of 2-
Methylbenzoic Acid with 2,4-Dichlorobenzyl Alcohol
A plausible and efficient method for the synthesis of 2,4-Dichlorobenzyl 2-methylbenzoate is

the esterification of 2-methylbenzoic acid with 2,4-dichlorobenzyl alcohol. This approach is

analogous to the synthesis of similar benzyl esters.[8]
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Caption: Proposed synthesis of 2,4-Dichlorobenzyl 2-methylbenzoate.

Step-by-Step Experimental Protocol
Preparation: To a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, add 2-methylbenzoic acid (1.0 equivalent) and 2,4-dichlorobenzyl alcohol (1.0-

1.2 equivalents) in an anhydrous solvent such as toluene.

Catalysis: Add a catalytic amount of a suitable acid catalyst, for instance, p-toluenesulfonic

acid (p-TsOH). Alternatively, a coupling agent like N,N'-dicyclohexylcarbodiimide (DCC) in

the presence of 4-dimethylaminopyridine (DMAP) can be employed for milder conditions.

Reaction: Heat the reaction mixture to reflux and monitor the progress of the reaction using

Thin Layer Chromatography (TLC). The reaction is typically complete within several hours.

Workup: Upon completion, cool the reaction mixture to room temperature. If an acid catalyst

was used, wash the mixture with a saturated solution of sodium bicarbonate to neutralize the

acid, followed by a brine wash. If a coupling agent like DCC was used, filter the mixture to

remove the dicyclohexylurea byproduct.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. The crude product can be purified by column chromatography on
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silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane) to yield

the pure 2,4-Dichlorobenzyl 2-methylbenzoate.

Analytical Characterization
Given the lack of published analytical data, the following techniques are proposed for the

structural confirmation and purity assessment of the synthesized 2,4-Dichlorobenzyl 2-
methylbenzoate.

Spectroscopic Methods
Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR should reveal characteristic peaks for the aromatic protons of both the 2-

methylbenzoyl and 2,4-dichlorobenzyl moieties, as well as a singlet for the methyl group

and a singlet for the benzylic methylene protons.

¹³C NMR will show distinct signals for all carbon atoms in the molecule, including the

carbonyl carbon of the ester group.

Mass Spectrometry (MS): Mass spectral analysis, likely using Gas Chromatography-Mass

Spectrometry (GC-MS), would confirm the molecular weight of the compound.[9] The

fragmentation pattern would provide further structural information.[10]

Infrared (IR) Spectroscopy: The IR spectrum should exhibit a strong absorption band

characteristic of the ester carbonyl group (C=O) around 1720 cm⁻¹.

Chromatographic Methods
High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method can be

developed for purity analysis and quantification.[1] A C18 column with a mobile phase

consisting of a mixture of acetonitrile and water would be a suitable starting point.[11]

Gas Chromatography (GC): GC can be used to assess the purity of the compound and,

when coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS), can also

be used for quantification.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b12036564/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-4-dichlorobenzyl-2-methylbenzoate
https://www.benchchem.com/product/b12036564/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-4-dichlorobenzyl-2-methylbenzoate
https://www.benchchem.com/product/b12036564/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-4-dichlorobenzyl-2-methylbenzoate
https://tdx.cat/bitstream/handle/10803/8595/16.pdf?sequence=19
https://pubs.acs.org/doi/10.1021/ac60167a033
https://sielc.com/2-methylbenzoic-acid
https://pubmed.ncbi.nlm.nih.gov/16704869/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12036564?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potential Applications and Research Directions
The structural components of 2,4-Dichlorobenzyl 2-methylbenzoate suggest several avenues

for research.

Antimicrobial Research: 2,4-Dichlorobenzyl alcohol is a known mild antiseptic used in throat

lozenges to combat bacteria and viruses associated with mouth and throat infections.[2][7]

[12] The esterification to 2,4-Dichlorobenzyl 2-methylbenzoate may modulate this activity,

offering a new chemical entity for antimicrobial screening.

Drug Discovery: Benzoate derivatives are a common scaffold in medicinal chemistry. The

combination with the dichlorobenzyl moiety could lead to compounds with novel

pharmacological profiles.

Materials Science: Aromatic esters are utilized as plasticizers and in the formulation of

various polymers. The properties of 2,4-Dichlorobenzyl 2-methylbenzoate could be

investigated for such applications.

Safety and Handling
No specific toxicological data for 2,4-Dichlorobenzyl 2-methylbenzoate is currently available.

Therefore, a cautious approach based on the known hazards of its precursors and related

compounds is imperative.

General Precautions: Handle in a well-ventilated area, preferably in a chemical fume hood.

[6] Avoid inhalation of dust or vapors.[13] Avoid contact with skin and eyes.[13] Wear

appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat.[13]

Precursor Hazards:

2,4-Dichlorobenzyl alcohol: May cause serious eye damage.[14]

2-Methylbenzoic acid: Causes skin and serious eye irritation, and may cause respiratory

irritation.[15][16]

First Aid:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b12036564/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-4-dichlorobenzyl-2-methylbenzoate
https://www.medchemexpress.com/o-toluic-acid.html
https://www.evergreensinochem.com/blog/what-are-the-physical-properties-of-o-toluic-acid-200019.html
https://quod.lib.umich.edu/a/ark/5550190.0002.a07/1/--facile-synthesis-of-benzyl-%CE%B1%CE%B2-unsaturated-carboxylic-esters?page=root;size=150;view=text
https://www.benchchem.com/product/b12036564/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-4-dichlorobenzyl-2-methylbenzoate
https://www.benchchem.com/product/b12036564/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-4-dichlorobenzyl-2-methylbenzoate
https://www.benchchem.com/product/b12036564/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-4-dichlorobenzyl-2-methylbenzoate
https://www.fishersci.com/store/msds?partNumber=AAA13856&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJhdzl2cGJ4emlqNTFyMGh3OThjNW9tZzlhbHdtIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lBMTQyXzExOC05MC0xX28tVG9sdWljIEFjaWQucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lBMTQyXzExOC05MC0xX28tVG9sdWljJTIwQWNpZC5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--3d522ef8acdd42b18c8cf52e343bc76aed3f6276/MetaSci_MSIA142_118-90-1_o-Toluic%20Acid.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJhdzl2cGJ4emlqNTFyMGh3OThjNW9tZzlhbHdtIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lBMTQyXzExOC05MC0xX28tVG9sdWljIEFjaWQucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lBMTQyXzExOC05MC0xX28tVG9sdWljJTIwQWNpZC5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--3d522ef8acdd42b18c8cf52e343bc76aed3f6276/MetaSci_MSIA142_118-90-1_o-Toluic%20Acid.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJhdzl2cGJ4emlqNTFyMGh3OThjNW9tZzlhbHdtIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lBMTQyXzExOC05MC0xX28tVG9sdWljIEFjaWQucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lBMTQyXzExOC05MC0xX28tVG9sdWljJTIwQWNpZC5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--3d522ef8acdd42b18c8cf52e343bc76aed3f6276/MetaSci_MSIA142_118-90-1_o-Toluic%20Acid.pdf
https://www.carlroth.com/medias/SDB-1AHA-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDc4NTZ8YXBwbGljYXRpb24vcGRmfGFHTTVMMmhtTmk4NU1qQTVPREl6TVRZMk5EazBMMU5FUWw4eFFVaEJYME5JWDBWT0xuQmtaZ3w3ZjYyYTljMjVjZDQ2YzZkZGVlMDgxYTUxMjgyZDc5MWUxOGQ0ODcwNjU0NWMxMDM0ZDg4Y2QzYjZmYWZkMWQx
https://www.chemicalbook.com/msds/o-toluic-acid.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-oTOLUIC-ACID-CASNO-118-90-06341-EN.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12036564?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing.[15][16]

In case of skin contact: Wash with plenty of soap and water.[16]

If inhaled: Remove person to fresh air and keep comfortable for breathing.[15][16]

If swallowed: Rinse mouth. Do NOT induce vomiting.[15]

Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed.[13]

Conclusion
2,4-Dichlorobenzyl 2-methylbenzoate is a compound with potential for further investigation in

various scientific fields. This guide provides a foundational framework for its synthesis,

characterization, and safe handling, based on the current understanding of related chemical

entities. As with any novel compound, all experimental work should be conducted with due

diligence and appropriate safety measures. The validation of the proposed methods and the

exploration of this molecule's properties will be valuable contributions to the chemical sciences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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